Cas no 1196151-62-8 (1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile)

• Product Name: 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile
• CAS No: 1196151-62-8
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD12963980
• CID: 1038384
• PubChem ID: 66734275
• Update Time: 2025-11-02

1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile
• 3-Cyano-4-azaindole
• AK100779
• 3369AA
• 3-Cyano-1H-pyrrolo[3,2-b]pyridine
• FCH1140688
• SB16038
• AX8241699
• ST24021413
• DB-132810
• AMY24486
• SCHEMBL586094
• CS-0054487
• MFCD12963980
• AS-50961
• 1196151-62-8
• DTXSID40735667
• AKOS016001573
• A892520
• WXB15162
• P11569

• MDL： MFCD12963980
• Inchi： 1S/C8H5N3/c9-4-6-5-11-7-2-1-3-10-8(6)7/h1-3,5,11H
• InChI Key： XURZLRKJXZOAGB-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C2=C1C=CC=N2

Computed Properties

• Exact Mass: 143.04800
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• XLogP3: 0.8

Experimental Properties

• PSA: 52.47000
• LogP: 1.43458

1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile

1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS 1196151-62-8): A Versatile Heterocyclic Building Block for Pharmaceutical and Materials Science

In the realm of heterocyclic chemistry, 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS 1196151-62-8) has emerged as a structurally intriguing and functionally diverse compound. This nitrogen-rich bicyclic system, belonging to the pyrrolopyridine family, combines the electronic properties of pyrrole and pyridine rings with the reactivity of a nitrile group, making it a valuable scaffold in modern drug discovery and materials science.

The molecular architecture of 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile features a fused bicyclic core with three nitrogen atoms strategically positioned at the 1-, 3-, and 7-positions. This unique arrangement creates an electron-deficient π-system that has attracted significant attention from medicinal chemists designing kinase inhibitors and other targeted therapies. The 3-carbonitrile substituent further enhances the compound's versatility as a synthetic intermediate, allowing for diverse functional group transformations through nucleophilic addition or reduction reactions.

Recent advances in pyrrolopyridine chemistry have highlighted several key applications for this compound. In pharmaceutical research, derivatives of 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile have shown promise as: 1) JAK kinase inhibitors for inflammatory diseases, 2) FLT3 inhibitors for leukemia treatment, and 3) novel antimicrobial agents addressing drug-resistant pathogens. The compound's ability to participate in hydrogen bonding and π-stacking interactions makes it particularly valuable for optimizing drug-target binding affinity.

From a synthetic perspective, 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile serves as a privileged building block for constructing more complex heterocyclic systems. Modern synthetic protocols often employ: 1) Palladium-catalyzed cross-coupling reactions at the 2- and 5-positions, 2) Nucleophilic aromatic substitution of the nitrile group, and 3) Directed metalation strategies for selective functionalization. These methods enable efficient access to diverse pyrrolopyridine derivatives with tailored properties.

The growing importance of nitrogen-containing heterocycles in materials science has expanded the applications of this compound beyond pharmaceuticals. Researchers are exploring its use in: 1) Organic semiconductors for flexible electronics, 2) Luminescent materials for OLED displays, and 3) Metal-organic frameworks (MOFs) with tunable porosity. The compound's rigid planar structure and electron-transport characteristics make it particularly suitable for these advanced material applications.

Analytical characterization of 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile typically involves a combination of techniques: 1) High-resolution mass spectrometry (HRMS) for molecular weight confirmation, 2) Multinuclear NMR spectroscopy (¹H, ¹³C, ¹⁵N) for structural elucidation, and 3) X-ray crystallography for solid-state conformation analysis. These methods ensure precise quality control for research and industrial applications.

Current market trends indicate rising demand for pyrrolopyridine-based compounds, driven by their expanding therapeutic applications. The global market for heterocyclic building blocks is projected to grow at a CAGR of 6.8% from 2023 to 2030, with 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile positioned as a key intermediate in this sector. Pharmaceutical companies and contract research organizations are increasingly sourcing high-purity samples of this compound for their drug discovery programs.

Environmental and safety considerations for handling 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. The compound should be stored in airtight containers under inert atmosphere to prevent moisture absorption and degradation.

Future research directions for 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile derivatives include: 1) Development of more sustainable synthetic routes using biocatalysis or flow chemistry, 2) Exploration of their photophysical properties for optoelectronic applications, and 3) Investigation as covalent inhibitors in targeted protein degradation strategies. These emerging applications underscore the compound's continuing relevance in cutting-edge chemical research.

For researchers seeking reliable sources of 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS 1196151-62-8), several specialty chemical suppliers offer the compound in various quantities and purity grades. When procuring this material, scientists should verify: 1) Certificate of analysis with detailed purity specifications, 2) Appropriate storage and shipping conditions, and 3) Compliance with regional chemical regulations. Proper documentation ensures reproducible results in downstream applications.